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Compound of Interest

Compound Name: Einecs 265-486-0

Cat. No.: B13779989

An In-Depth Technical Guide to the Structural Characterization of EINECS 265-486-0 (Glyceryl
2-acetate, 1-stearate)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The substance identified by EINECS number 265-486-0 is Glyceryl 2-acetate, 1-stearate, a
specific diglyceride containing both an acetate and a stearate group attached to a glycerol
backbone. As a member of the glycerolipid class, its precise structural elucidation is critical for
understanding its physicochemical properties, behavior in formulations, and metabolic fate.
This is particularly relevant in the pharmaceutical and food industries where such molecules
are used as excipients, emulsifiers, or components of delivery systems.[1][2]

This technical guide provides a comprehensive overview of the core analytical techniques
employed for the complete structural characterization of Glyceryl 2-acetate, 1-stearate. It
details the experimental protocols and expected data for each method, offering a framework for
researchers in quality control, R&D, and analytical sciences.

Overall Analytical Workflow

The comprehensive characterization of Glyceryl 2-acetate, 1-stearate involves a multi-
techniqgue approach. The typical workflow begins with separation and purification, followed by a
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series of spectroscopic and crystallographic analyses to confirm its identity, structure, and
purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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